Cas no 503112-15-0 (1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
• CAS No: 503112-15-0
• MF: C₁₈H₂₄N₂
• MW: 268.396564483643
• CID: 1564575
• PubChem ID: 44629834
• Update Time: 2025-04-21

1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(3,5-dimethylphenyl)-, (1R,2R)-
• SCHEMBL24017141
• (1R,2R)-1,2-bis(3,5-dimethylphenyl)ethane-1,2-diamine
• CS-0134874
• 503112-15-0

• Inchi： 1S/C18H24N2/c1-11-5-12(2)8-15(7-11)17(19)18(20)16-9-13(3)6-14(4)10-16/h5-10,17-18H,19-20H2,1-4H3/t17-,18-/m1/s1
• InChI Key： POWCVEXEFGJWNW-QZTJIDSGSA-N
• SMILES： N[C@H](C1C=C(C)C=C(C)C=1)[C@@H](C1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 268.19412
• Monoisotopic Mass: 268.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04